Cas no 65410-80-2 (2,4-Dichloro-6-methylbenzoic acid)

• Product Name: 2,4-Dichloro-6-methylbenzoic acid
• CAS No: 65410-80-2
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD06208457
• CID: 1071231
• PubChem ID: 243412
• Update Time: 2025-06-11

2,4-Dichloro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methylbenzoic acid
• 2,4-Dichlor-6-methyl-benzoesaeure
• 2,4-dichloro-6-methyl-benzoic acid
• 4.6-Dichlor-o-toluylsaeure
• AC1L6BI7
• AC1Q5TFX
• AG-K-87230
• AR-1D3532
• CTK5C2677
• NSC53140
• SureCN3765067
• TS-02913
• CS-0132713
• DTXSID50287889
• DB-329617
• 65410-80-2
• 2,4-dichloro-6-methylbenzoicacid
• MFCD06208457
• D96191
• NSC-53140
• SCHEMBL3765067
• AKOS024437696

• MDL： MFCD06208457
• Inchi： 1S/C8H6Cl2O2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： MHFZUPIEEGLIDF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 203.97458
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,4-Dichloro-6-methylbenzoic acid

Introduction to 2,4-Dichloro-6-methylbenzoic acid (CAS No. 65410-80-2)

2,4-Dichloro-6-methylbenzoic acid, with the chemical formula C₈H₅Cl₂O₂ and CAS number 65410-80-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic carboxylic acid derivative has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. Its unique structural features, including two chlorine substituents and a methyl group on a benzene ring, make it a valuable intermediate for various chemical transformations.

The compound's molecular structure imparts distinct reactivity patterns, enabling its use in the synthesis of more complex molecules. In recent years, advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2,4-Dichloro-6-methylbenzoic acid interacts with biological systems. These studies have revealed potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific enzymatic pathways.

One of the most compelling aspects of 2,4-Dichloro-6-methylbenzoic acid is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many pharmaceuticals and agrochemicals. Researchers have leveraged the reactivity of this compound to develop new derivatives with enhanced biological activity. For instance, studies have shown that modifications at the chlorine and methyl positions can significantly alter the pharmacokinetic properties of resulting molecules.

Recent research has also highlighted the compound's utility in material science. The presence of electron-withdrawing groups like chlorine enhances its compatibility with various polymer matrices, making it a promising candidate for conductive polymers and organic electronics. These materials are increasingly relevant in the development of flexible electronics and energy storage devices.

The synthesis of 2,4-Dichloro-6-methylbenzoic acid typically involves chlorination and methylation reactions on a benzene core. Advances in green chemistry have led to more sustainable synthetic routes, reducing waste and improving yields. For example, catalytic methods using transition metals have been explored to minimize byproduct formation while maintaining high selectivity.

In pharmaceutical applications, 2,4-Dichloro-6-methylbenzoic acid has been investigated as a scaffold for anti-inflammatory and antimicrobial agents. Its structural framework allows for easy functionalization, enabling the creation of molecules that can modulate inflammatory pathways or inhibit bacterial growth. Preliminary studies suggest that certain derivatives exhibit promising activity against resistant strains of bacteria.

The compound's stability under various conditions makes it suitable for long-term storage and transport, ensuring its availability for industrial-scale applications. Furthermore, its relatively low toxicity profile compared to other halogenated benzoic acids makes it an attractive choice for medicinal chemists seeking safe yet effective intermediates.

Future research directions may explore the use of 2,4-Dichloro-6-methylbenzoic acid in photodynamic therapy (PDT). The compound's ability to absorb light at specific wavelengths could be exploited to generate reactive oxygen species that target cancer cells selectively. This approach could complement existing treatments and improve patient outcomes.

The growing interest in sustainable chemistry has also prompted investigations into biodegradable derivatives of 2,4-Dichloro-6-methylbenzoic acid. By incorporating environmentally friendly substituents, researchers aim to develop compounds that maintain functionality while reducing ecological impact. Such efforts align with global initiatives to promote greener chemical practices.

In conclusion,2,4-Dichloro-6-methylbenzoic acid (CAS No. 65410-80-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties enable diverse chemical transformations, making it indispensable in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.